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Compound of Interest

Compound Name: DG-041

Cat. No.: B7949308 Get Quote

Clarification of Product Identity: The DG-041 is not a chemical substance but an electrical

differential pressure switch manufactured by ARGO-HYTOS. It functions as a clogging indicator

for pressure and high-pressure filters in hydraulic systems.[1][2][3] This document provides

essential safety and logistical information for the handling, installation, and disposal of this

industrial component, tailored for researchers, scientists, and drug development professionals

who may encounter such equipment in a laboratory or pilot plant setting.

Technical Specifications
For ease of reference, the key quantitative data for the DG-041 are summarized in the table

below.
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Parameter Value

Maximum Operating Pressure 450 bar (6527 psi)[1][2]

Response/Switching Pressure Up to 5.0 bar (73 psi)

Operating Temperature Range (Fluid) -30 °C to +100 °C (-22 °F to +212 °F)

Ambient Temperature Range -30 °C to +80 °C (-22 °F to +176 °F)

Operating Voltage 10 ... 30 V DC (for models with LEDs)

Electrical Protection IP 65 (with mounted and secured socket)

Materials of Construction
Housing: Aluminum alloy, Piston: Brass, Socket:

Polyamide, Seals: NBR (FPM on request)

Personal Protective Equipment (PPE) for Handling
While the DG-041 itself is not hazardous, its application in pressurized hydraulic systems

presents potential mechanical and chemical exposure risks. The following PPE is

recommended to mitigate these hazards during installation, maintenance, and disposal.

Potential Hazards and Recommended PPE
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Potential Hazard Description
Recommended Personal
Protective Equipment
(PPE)

High-Pressure Fluid Injection

Hydraulic systems operate

under high pressure. A pinhole

leak can release fluid at a

velocity high enough to

penetrate the skin, causing

severe injury.

Safety Goggles or Face

Shield: To protect against fluid

sprays. Chemical-Resistant

Gloves: To prevent skin

contact with hydraulic fluids.

Protective Clothing/Coveralls:

To shield the body from leaks

and splashes.

Mechanical Impact

Dropping the component or

other tools during installation

or maintenance can cause

impact injuries.

Safety-Toed Boots: To protect

feet from falling objects.

Gloves: To improve grip and

protect hands.

Sharp Edges

The component or surrounding

equipment may have sharp

edges that can cause cuts or

abrasions.

Cut-Resistant Gloves: To

protect hands from sharp

edges.

Chemical Exposure

Hydraulic fluids may be

irritating or harmful upon

contact with skin or eyes.

Safety Goggles or Face

Shield: To protect eyes from

splashes. Chemical-Resistant

Gloves: To prevent skin

contact. Protective

Clothing/Coveralls: To protect

against spills.

Electrical Hazards

The DG-041 is an electrical

device. Improper handling

during installation or

maintenance can pose a risk

of electric shock.

Insulated Gloves: When

working with electrical

connections. Adherence to

Lockout/Tagout Procedures: To

ensure the system is de-

energized before work begins.
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Operational Plans and Methodologies
Workflow for Safe Installation
The following diagram outlines the procedural steps for the safe installation of the DG-041.
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Preparation

Installation

Post-Installation

Start

Depressurize Hydraulic System

Apply Lockout/Tagout

Don Appropriate PPE

Inspect DG-041 for Damage

Install DG-041 on Filter

Connect Electrical Wiring

Remove Lockout/Tagout

Slowly Repressurize System

Check for Leaks

Verify Electrical Function

End
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Potential Hazards Personal Protective Equipment

High-Pressure Fluid Safety Goggles/Face Shield

Chemical/Cut-Resistant Gloves

Protective Clothing

Mechanical Impact Safety-Toed Boots

Chemical Exposure

Electrical Contact Insulated Gloves

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7949308#personal-protective-equipment-for-
handling-dg-041]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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